Cas no 1251689-00-5 (1-(2-chlorophenyl)methyl-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione)

1-(2-chlorophenyl)methyl-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione structure

1251689-00-5 structure

Product Name:1-(2-chlorophenyl)methyl-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

CAS No:1251689-00-5

MF:C₂₀H₂₀ClN₃O₄S

MW:433.908502578735

CID:6159263

PubChem ID:49664338

Update Time:2024-01-13

1-(2-chlorophenyl)methyl-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-(2-chlorophenyl)methyl-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
- (1-(2-chlorobenzyl)-7-methyl-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone
- AKOS021910228
- [1-(2-CHLOROBENZYL)-7-METHYL-4,4-DIOXIDO-1H-4,1,2-BENZOTHIADIAZIN-3-YL](4-MORPHOLINYL)METHANONE
- 1-(2-chlorobenzyl)-7-methyl-3-(morpholinocarbonyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione
- F3406-6695
- [1-[(2-chlorophenyl)methyl]-7-methyl-4,4-dioxo-4lambda6,1,2-benzothiadiazin-3-yl]-morpholin-4-ylmethanone
- 1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
- 1251689-00-5
- Inchi： 1S/C20H20ClN3O4S/c1-14-6-7-18-17(12-14)24(13-15-4-2-3-5-16(15)21)22-19(29(18,26)27)20(25)23-8-10-28-11-9-23/h2-7,12H,8-11,13H2,1H3
- InChI Key： GUMHCIRIZDUDSY-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1CN1C2C=C(C)C=CC=2S(C(C(N2CCOCC2)=O)=N1)(=O)=O

Computed Properties

Exact Mass: 433.0863050g/mol
Monoisotopic Mass: 433.0863050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 747
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 87.7Å²

1-(2-chlorophenyl)methyl-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-6695-2μmol	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-6695-5μmol	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-6695-10μmol	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	10μmol	$69.0	2023-09-10
Life Chemicals	F3406-6695-20μmol	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	20μmol	$79.0	2023-09-10
Life Chemicals	F3406-6695-1mg	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	1mg	$54.0	2023-09-10
Life Chemicals	F3406-6695-2mg	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	2mg	$59.0	2023-09-10
Life Chemicals	F3406-6695-3mg	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	3mg	$63.0	2023-09-10
Life Chemicals	F3406-6695-4mg	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	4mg	$66.0	2023-09-10
Life Chemicals	F3406-6695-5mg	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	5mg	$69.0	2023-09-10
Life Chemicals	F3406-6695-10mg	1-[(2-chlorophenyl)methyl]-7-methyl-3-(morpholine-4-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione	1251689-00-5	10mg	$79.0	2023-09-10